Cas no 104523-21-9 (1-[phenyl(pyridin-4-yl)methyl]piperazine)

• Product Name: 1-[phenyl(pyridin-4-yl)methyl]piperazine
• CAS No: 104523-21-9
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• MDL: MFCD05188676
• CID: 1148245
• PubChem ID: 5035634
• Update Time: 2025-08-04

1-[phenyl(pyridin-4-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[phenyl(pyridin-4-yl)methyl]piperazine
• AC1NN281
• ACMC-20m7b3
• N-[(4-pyridyl)-phenylmethyl]piperazine
• CTK0G6258
• SureCN5549076
• N-[(pyridin-4-yl)-phenylmethyl]piperazine
• 1-(phenyl-pyridin-4-yl-methyl]-piperazine
• 1-[phenyl(4-pyridyl)methyl]piperazine
• Piperazine, 1-(phenyl-4-pyridinylmethyl)-
• AC1NN281; ACMC-20m7b3; N-[(4-pyridyl)-phenylmethyl]piperazine; CTK0G6258; SureCN5549076; N-[(pyridin-4-yl)-phenylmethyl]piperazine; 1-(phenyl-pyridin-4-yl-methyl]-piperazine; 1-[phenyl(4-pyridyl)methyl]piperazine; Piperazine, 1-(phenyl-4-pyridinylmethyl)-;
• 1-(Phenylpyridin-4-ylmethyl)piperazine
• AJWYEGULHTYSBW-UHFFFAOYSA-N
• 104523-21-9
• MFCD05188676
• 4-[alpha-(4-pyridyl)benzyl]piperazine
• 1-(Phenyl(pyridin-4-yl)methyl)piperazine
• SCHEMBL5549076
• DTXSID60407677

• MDL： MFCD05188676
• Inchi： 1S/C16H19N3/c1-2-4-14(5-3-1)16(15-6-8-17-9-7-15)19-12-10-18-11-13-19/h1-9,16,18H,10-13H2
• InChI Key： AJWYEGULHTYSBW-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C1C=CN=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.157897619g/mol
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-[phenyl(pyridin-4-yl)methyl]piperazine

1-[Phenyl(pyridin-4-yl)methyl]piperazine: A Comprehensive Overview

1-[Phenyl(pyridin-4-yl)methyl]piperazine, also known by its CAS number 104523-21-9, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a piperazine ring with a phenyl and pyridine moiety, making it an intriguing candidate for various biological studies and drug development initiatives.

The molecular formula of 1-[Phenyl(pyridin-4-yl)methyl]piperazine is C₁₆H₁₈N₂, and its molecular weight is approximately 238.33 g/mol. The compound's structure consists of a piperazine ring, which is a common scaffold in many pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological targets. The phenyl and pyridine groups attached to the piperazine ring enhance the compound's lipophilicity and electronic properties, making it suitable for a wide range of biological activities.

In recent years, 1-[Phenyl(pyridin-4-yl)methyl]piperazine has garnered attention for its potential therapeutic applications. Research has shown that this compound exhibits significant activity in modulating neurotransmitter systems, particularly serotonin and dopamine receptors. These receptors play crucial roles in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Studies have demonstrated that 1-[Phenyl(pyridin-4-yl)methyl]piperazine can act as a potent agonist or antagonist at these receptors, depending on the specific structural modifications and binding affinities.

Beyond its receptor modulation properties, 1-[Phenyl(pyridin-4-yl)methyl]piperazine has also been explored for its potential as an anticonvulsant agent. Preclinical studies have shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is thought to involve the modulation of GABAergic and glutamatergic neurotransmission, which are key pathways in seizure control. These findings suggest that 1-[Phenyl(pyridin-4-yl)methyl]piperazine could be a valuable lead compound for the development of novel anticonvulsant drugs.

In addition to its neurological applications, 1-[Phenyl(pyridin-4-yl)methyl]piperazine has shown promise in the field of oncology. Research has indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with signaling pathways involved in cell proliferation and survival. For example, studies have demonstrated that 1-[Phenyl(pyridin-4-yl)methyl]piperazine can downregulate the expression of oncogenic proteins such as Bcl-2 and c-Myc, leading to apoptosis in cancer cells. These findings highlight the potential of this compound as a therapeutic agent for cancer treatment.

The pharmacokinetic properties of 1-[Phenyl(pyridin-4-yl)methyl]piperazine have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits good solubility, stability, and bioavailability. These favorable properties make it suitable for oral administration and long-term use in clinical settings. However, further research is needed to optimize dosing regimens and evaluate long-term safety profiles.

In conclusion, 1-[Phenyl(pyridin-4-yl)methyl]piperazine (CAS 104523-21-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers it with diverse biological activities, making it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for future advancements in drug discovery and development.